Cas no 63234-55-9 (2-Propenoyl chloride, 3-(2,3,4-trimethoxyphenyl)-)

• Product Name: 2-Propenoyl chloride, 3-(2,3,4-trimethoxyphenyl)-
• CAS No: 63234-55-9
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 426938
• PubChem ID: 54343975
• Update Time: 2025-04-19

2-Propenoyl chloride, 3-(2,3,4-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoyl chloride, 3-(2,3,4-trimethoxyphenyl)-
• 3-(2,3,4-trimethoxyphenyl)prop-2-enoyl chloride
• DTXSID80710711
• 63234-55-9

• Inchi： 1S/C12H13ClO4/c1-15-9-6-4-8(5-7-10(13)14)11(16-2)12(9)17-3/h4-7H,1-3H3
• InChI Key： UAYWWYRADDVIOS-UHFFFAOYSA-N
• SMILES： ClC(C=CC1C=CC(=C(C=1OC)OC)OC)=O

Computed Properties

• Exact Mass: 256.05029
• Monoisotopic Mass: 256.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76